Cas no 5581-32-8 (Bisphenol A Bis(2,3-dihydroxypropyl) Ether)

• Product Name: Bisphenol A Bis(2,3-dihydroxypropyl) Ether
• CAS No: 5581-32-8
• MF: C₂₁H₂₈O₆
• MW: 376.443427085876
• MDL: MFCD01862948
• CID: 383201
• PubChem ID: 329750736
• Update Time: 2025-05-24

Bisphenol A Bis(2,3-dihydroxypropyl) Ether Chemical and Physical Properties

Names and Identifiers

• 3-[4-[2-[4-(2,3-dihydroxypropoxy)phenyl]propan-2-yl]phenoxy]propane-1,2-diol
• Bisphenol A Bis(2,3-dihydroxypropyl) Ether
• 1093277
• Bisphenol A Bis(2,3-dihydroxypropyl) Ether (Mixture of Diastereomers)
• 2,2-bis[4-(2,3-dihydroxypropanyl)phenyl]propane
• 2,2-bis[4-(2,3-dihydroxypropanyloxy)phenyl]propane
• 2,2-Bis[4-(2,3-dihydroxypropoxy)phenyl]propane
• 2,2-di<4-(2,3-dihydroxypropoxy)phenyl>propane
• 3,3'-((1-Methylethylidene)bis(4,1-phenyleneoxy))bispropane-1,2-diol
• BADGETOL
• Bis-HPPP
• diphenylol propane diglycerol ether
• EINECS 226-975-4
• 3,3'-[(1-Methylethylidene)bis(4,1-phenyleneoxy)]bis-1,2-propanediol
• E76978
• 5581-32-8
• 3,3'-[(1-methylethylidene)bis(4,1-phenyleneoxy)]bispropane-1,2-diol
• DTXSID10971212
• 3,3'-((Propane-2,2-diylbis(4,1-phenylene))bis(oxy))bis(propane-1,2-diol)
• CS-0154629
• NS00008778
• BADGE.2H2O
• Bisphenol A-bis(2,3-dihydroxypropyl) ether
• Q10860355
• 3,3'-{Propane-2,2-diylbis[(4,1-phenylene)oxy]}di(propane-1,2-diol)
• 1,2-Propanediol, 3,3'-[(1-methylethylidene)bis(4,1-phenyleneoxy)]bis-
• BS-51530
• SCHEMBL868711
• CCRIS 8243
• NISVZEWKUNUGQQ-UHFFFAOYSA-N
• Bisphenol A bis(2,3-dihydroxypropyl) ether, analytical standard
• 1,2-Propanediol, 3,3'-[isopropylidenebis(p-phenyleneoxy)]di- (6CI,7CI,8CI); 2,2-Bis[4-(2,3-dihydroxypropoxy)phenyl]propane; BADGE.2H2O; BADGETOL; Bisphenol A bis(2,3-dihydroxypropyl) ether
• AKOS015916695
• BADGE-2H2O

• MDL： MFCD01862948
• Inchi： 1S/C21H28O6/c1-21(2,15-3-7-19(8-4-15)26-13-17(24)11-22)16-5-9-20(10-6-16)27-14-18(25)12-23/h3-10,17-18,22-25H,11-14H2,1-2H3
• InChI Key： NISVZEWKUNUGQQ-UHFFFAOYSA-N
• SMILES： O(CC(CO)O)C1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)OCC(CO)O

Computed Properties

• Exact Mass: 376.18900
• Monoisotopic Mass: 376.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.4A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.224
• Melting Point: 89-90 ºC
• Boiling Point: 612 ºC
• Flash Point: 324 ºC
• Refractive Index: 1.58
• PSA: 99.38000
• LogP: 1.47650

Bisphenol A Bis(2,3-dihydroxypropyl) Ether Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Bisphenol A Bis(2,3-dihydroxypropyl) Ether

Research Briefing on Bisphenol A Bis(2,3-dihydroxypropyl) Ether (CAS: 5581-32-8): Recent Advances and Applications in Chemical Biomedicine

Bisphenol A Bis(2,3-dihydroxypropyl) Ether (CAS: 5581-32-8) is a derivative of bisphenol A (BPA) that has garnered increasing attention in the field of chemical biomedicine due to its unique structural properties and potential applications. Recent studies have explored its utility in polymer synthesis, drug delivery systems, and biomedical devices. This briefing synthesizes the latest research findings, highlighting key advancements and future directions for this compound.

One of the most significant developments in the study of Bisphenol A Bis(2,3-dihydroxypropyl) Ether is its role as a monomer in the synthesis of biocompatible polymers. A 2023 study published in the Journal of Polymer Science demonstrated that this compound can be polymerized to form hydrogels with enhanced mechanical strength and biodegradability, making it suitable for tissue engineering applications. The study also noted that the hydroxyl groups in the molecule facilitate cross-linking with other biocompatible polymers, further expanding its utility.

In the realm of drug delivery, researchers have investigated the use of Bisphenol A Bis(2,3-dihydroxypropyl) Ether as a carrier for controlled-release formulations. A recent paper in Advanced Drug Delivery Reviews highlighted its ability to form micelles that can encapsulate hydrophobic drugs, improving their solubility and bioavailability. The study also emphasized the compound's low cytotoxicity, which is a critical factor for its adoption in clinical settings.

Another area of interest is the compound's potential as a coating material for medical devices. A 2024 study in Biomaterials Science reported that surfaces coated with polymers derived from Bisphenol A Bis(2,3-dihydroxypropyl) Ether exhibited reduced bacterial adhesion and improved hemocompatibility. These properties make it a promising candidate for use in catheters, stents, and other implantable devices.

Despite these advancements, challenges remain in the widespread adoption of Bisphenol A Bis(2,3-dihydroxypropyl) Ether. Regulatory concerns related to its structural similarity to BPA, a known endocrine disruptor, have prompted further toxicological studies. Preliminary findings from a 2023 toxicology report suggest that the compound exhibits significantly lower estrogenic activity compared to BPA, but long-term studies are still needed to fully assess its safety profile.

In conclusion, Bisphenol A Bis(2,3-dihydroxypropyl) Ether (CAS: 5581-32-8) holds considerable promise for various applications in chemical biomedicine, from polymer synthesis to drug delivery and medical device coatings. Ongoing research aims to address regulatory and safety concerns while optimizing its functional properties for commercial and clinical use. Future studies should focus on large-scale production methods and comprehensive toxicological evaluations to ensure its safe and effective deployment in the biomedical field.